Cas no 2303363-51-9 (5-(Bromomethyl)-7-azaspiro[3.5]nonane)

• Product Name: 5-(Bromomethyl)-7-azaspiro[3.5]nonane
• CAS No: 2303363-51-9
• MF: C₉H₁₆BrN
• MW: 218.134041786194
• CID: 5922523
• PubChem ID: 165912564
• Update Time: 2025-06-09

5-(Bromomethyl)-7-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2303363-51-9
• 5-(bromomethyl)-7-azaspiro[3.5]nonane
• EN300-4004997
• 5-(Bromomethyl)-7-azaspiro[3.5]nonane

• Inchi： 1S/C9H16BrN/c10-6-8-7-11-5-4-9(8)2-1-3-9/h8,11H,1-7H2
• InChI Key： QWESHURLCSDLBQ-UHFFFAOYSA-N
• SMILES： BrCC1CNCCC21CCC2

Computed Properties

• Exact Mass: 217.04661g/mol
• Monoisotopic Mass: 217.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 5-(Bromomethyl)-7-azaspiro[3.5]nonane

Introduction to 5-(Bromomethyl)-7-azaspiro[3.5]nonane (CAS No: 2303363-51-9)

5-(Bromomethyl)-7-azaspiro[3.5]nonane, identified by its Chemical Abstracts Service (CAS) number 2303363-51-9, is a significant compound in the realm of pharmaceutical and chemical research. This spirocyclic azine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a bromomethyl substituent at the fifth carbon position, which makes it a versatile intermediate for further functionalization, while the spirocyclic framework introduces rigidity and specific steric constraints that can influence its reactivity and biological activity.

The spirocyclic core of 5-(Bromomethyl)-7-azaspiro[3.5]nonane consists of two fused rings: a nine-membered spirocyclic structure and an azine ring. This configuration imparts a high degree of molecular complexity, which can be exploited to modulate interactions with biological targets. The presence of the bromomethyl group enhances the compound's utility as a building block in synthetic chemistry, allowing for the introduction of various functional groups through nucleophilic addition reactions. Such reactivity is particularly valuable in the design of novel heterocyclic compounds, which are prevalent in modern drug discovery efforts.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug development. The rigid framework of these molecules often leads to enhanced binding affinity and selectivity when interacting with biological targets. For instance, spirocyclic azines have been explored for their antimicrobial and anti-inflammatory properties. The structural motif of 5-(Bromomethyl)-7-azaspiro[3.5]nonane aligns well with this trend, offering a promising scaffold for further derivatization to achieve desired pharmacological effects.

One of the most compelling aspects of 5-(Bromomethyl)-7-azaspiro[3.5]nonane is its role as a precursor in the synthesis of more complex molecules. The bromomethyl group serves as an excellent handle for introducing additional functional groups, such as amides, alcohols, or thiols, through straightforward organic transformations. This flexibility has made it a valuable reagent in the preparation of biologically active compounds, including potential therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

Recent advancements in synthetic methodologies have further highlighted the utility of 5-(Bromomethyl)-7-azaspiro[3.5]nonane. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at specific positions on the spirocyclic core. These techniques have enabled the rapid construction of libraries of structurally diverse derivatives, facilitating high-throughput screening for novel drug candidates. The ability to fine-tune the electronic and steric properties of these compounds through strategic functionalization has opened new avenues in medicinal chemistry.

The pharmaceutical industry has shown particular interest in azine-containing scaffolds due to their reported bioactivity across multiple therapeutic areas. Spirocyclic azines, in particular, have demonstrated promising results in preclinical studies as inhibitors of enzymes involved in inflammatory pathways and signal transduction cascades. Given these findings, 5-(Bromomethyl)-7-azaspiro[3.5]nonane represents a potentially valuable starting point for developing next-generation therapeutics.

The synthesis of 5-(Bromomethyl)-7-azaspiro[3.5]nonane itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by selective halogenation at the desired position. Advances in catalytic systems have allowed for more efficient pathways, reducing the number of synthetic steps while maintaining or improving overall yields.

In conclusion, 5-(Bromomethyl)-7-azaspiro[3.5]nonane (CAS No: 2303363-51-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an attractive scaffold for designing novel bioactive molecules. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound are expected to increase, further driving its adoption in drug discovery efforts worldwide.